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Compound of Interest

Compound Name:
5-Amino-2-

methylbenzenesulfonamide

Cat. No.: B032415 Get Quote

Technical Support Center: 5-Amino-2-
methylbenzenesulfonamide
This guide provides essential information for the safe handling and disposal of 5-Amino-2-
methylbenzenesulfonamide waste, tailored for researchers, scientists, and drug development

professionals.

Properties of 5-Amino-2-methylbenzenesulfonamide
A summary of the key physical and chemical properties of 5-Amino-2-
methylbenzenesulfonamide is provided in the table below.
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Property Value Source

Molecular Formula C7H10N2O2S [1][2][3][4]

Molecular Weight 186.23 g/mol [1][2][4][5]

Melting Point 163-172 °C [2][3][6]

Boiling Point 421.5 ± 55.0 °C at 760 mmHg [2][6]

Appearance
White to light yellow/orange

powder or crystal
[7]

Solubility
Slightly soluble in DMSO and

Methanol
[6]

Density 1.4 ± 0.1 g/cm³ [2]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Amino-2-methylbenzenesulfonamide?

A1: 5-Amino-2-methylbenzenesulfonamide is considered hazardous. It can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][8] Always consult the

Safety Data Sheet (SDS) before handling.

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: When handling 5-Amino-2-methylbenzenesulfonamide, you should wear appropriate

personal protective equipment, including chemical-impermeable gloves, protective clothing,

and eye/face protection such as chemical safety goggles.[9][10] Work should be conducted in a

well-ventilated area, and if ventilation is inadequate, a NIOSH/MSHA approved respirator may

be necessary.[10][11]

Q3: How should I store 5-Amino-2-methylbenzenesulfonamide?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[8]

[10][12] It should be kept in a dark place under an inert atmosphere at room temperature.[6]
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Q4: What is the proper procedure for disposing of 5-Amino-2-methylbenzenesulfonamide
waste?

A4: All waste containing 5-Amino-2-methylbenzenesulfonamide should be treated as

hazardous waste and disposed of in accordance with local, state, and federal regulations.[12]

This typically involves collecting the waste in a designated, labeled, and sealed container for

pickup by a licensed hazardous waste disposal company.[8][10][11][12] Do not dispose of this

chemical down the sink.[13]

Q5: What should I do in case of a small spill?

A5: For a small spill, you should first ensure the area is well-ventilated and eliminate any

sources of ignition.[9] Wearing appropriate PPE, sweep up the solid material, avoiding dust

formation, and place it into a suitable, closed container for disposal.[14]

Q6: How should I handle a large spill?

A6: In the event of a large spill, evacuate personnel to a safe area.[9] Prevent further leakage if

it is safe to do so.[9] Keep people away from and upwind of the spill.[9] Contact your

institution's environmental health and safety (EHS) department for assistance with cleanup and

disposal.

Q7: How do I decontaminate glassware that has been in contact with 5-Amino-2-
methylbenzenesulfonamide?

A7: Glassware should be rinsed with a suitable solvent (such as methanol, given its slight

solubility) to remove residues. The solvent rinse should be collected as hazardous waste. After

the initial rinse, the glassware can be washed with soap and plenty of water.[8]
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Issue Recommended Action

Accidental Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water.[8][9] Consult a doctor if irritation persists.

[9]

Accidental Eye Contact

Immediately rinse the eyes cautiously with pure

water for at least 15 minutes, removing contact

lenses if present and easy to do so.[8][9] Seek

immediate medical attention.

Inhalation of Dust

Move the affected person into fresh air. If

breathing is difficult, give oxygen. If the person

is not breathing, give artificial respiration.[9]

Seek immediate medical attention.

Accidental Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person.[9] Call a doctor or Poison

Control Center immediately.[9]

Experimental Protocol: Chemical Waste Disposal
This protocol outlines the general procedure for the collection and disposal of chemical waste,

including 5-Amino-2-methylbenzenesulfonamide.

1. Waste Collection:

Designate a specific, sealed, and clearly labeled container for 5-Amino-2-
methylbenzenesulfonamide waste. The label should include the chemical name and

associated hazards.

Collect all solid waste, including contaminated consumables (e.g., weigh boats, gloves,

paper towels), in this container.

Collect all liquid waste, including solvent rinses used for decontamination, in a separate,

labeled, and sealed container.
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2. Waste Storage:

Store waste containers in a designated satellite accumulation area.[13]

Ensure the caps on waste containers are tightly sealed when not in use.[13]

Segregate waste streams. For example, do not mix acidic waste with basic waste, or

oxidizing waste with organic waste.[13]

3. Waste Disposal:

Arrange for the pickup of the hazardous waste through your institution's environmental health

and safety (EHS) department.

Do not allow the volume of chemical waste in the laboratory to exceed 25 gallons.[13]

Complete all necessary paperwork for the waste disposal as required by your institution and

local regulations.
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Caption: Workflow for handling and disposal of 5-Amino-2-methylbenzenesulfonamide
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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